N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)-2-[(4-methylphenyl)sulfonylamino]benzamide

• IUPAC Name: N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)-2-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C23H21N3O5S3/c1-15-8-10-16(11-9-15)34(30,31)25-19-7-5-4-6-18(19)22(27)24-23-26(2)20-13-12-17(33(3,28)29)14-21(20)32-23/h4-14,25H,1-3H3
• InChI Key: IXNWYQOSXSCABM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)N=C3N(C4=C(S3)C=C(C=C4)S(=O)(=O)C)C
• Molecular Formula: C23H21N3O5S3
• Molecular Weight: 515.6 g/mol

Description

N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)-2-[(4-methylphenyl)sulfonylamino]benzamide is a useful research compound. Its molecular formula is C23H21N3O5S3 and its molecular weight is 515.62. The purity is usually 95%.
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Scientific Research Applications

Electrophysiological Activity

Research on N-substituted imidazolylbenzamides and benzene-sulfonamides, including compounds with similar structural motifs to N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)-2-[(4-methylphenyl)sulfonylamino]benzamide, has shown potential in cardiac electrophysiological activity. These compounds were compared to sematilide, a class III agent, showing comparable potency and efficacy in models of reentrant arrhythmias (Morgan et al., 1990).

Antimalarial and Antiviral Applications

A theoretical investigation on antimalarial sulfonamides as COVID-19 drugs utilized computational calculations and molecular docking studies. This research highlights the reactivity of sulfonamide derivatives, including their in vitro antimalarial activity and potential against SARS-CoV-2, indicating the broad-spectrum application of sulfonamide chemistry (Fahim & Ismael, 2021).

Synthetic Methods for Heterocycles

Efficient, microwave-mediated synthesis of benzothiazole and benzimidazole-based heterocycles was demonstrated, showcasing the versatility of these cores in constructing novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives among others. This work underscores the synthetic utility of benzothiazoles in medicinal chemistry (Darweesh et al., 2016).

Anticancer Properties

Pro-apoptotic indapamide derivatives were synthesized and evaluated as anticancer agents, with certain compounds showing significant activity against melanoma cell lines. This demonstrates the potential of sulfonamide derivatives in oncology (Yılmaz et al., 2015).

Biological and Pharmacological Screening

The synthesis of fluoro substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole for biological and pharmacological screening highlighted antimicrobial, antiinflammatory, anticonvulsant, and anthelmintic activities. This work points to the diverse pharmacological profiles that can be achieved with benzothiazole sulfonamides (Patel et al., 2009).